![molecular formula C24H19N3O2 B593513 RigidinC2 Cpd7 CAS No. 1616967-52-2](/img/structure/B593513.png)
RigidinC2 Cpd7
Overview
Description
RigidinC2 Cpd7 is a microtubule-targeting agent with antiproliferative activity . It is an analog of marine alkaloid rigidins and is considered a potential anticancer agent .
Molecular Structure Analysis
The CAS Number of RigidinC2 Cpd7 is 1616967-52-2 . The molecular formula is C24H19N3O2 . The molecular weight is 381.40 .Physical And Chemical Properties Analysis
RigidinC2 Cpd7 is a solid compound that is soluble in DMSO to 100 mM . The molecular formula is C24H19N3O2, and the molecular weight is 381.40 .Scientific Research Applications
Microtubule-Targeting Agent
RigidinC2 Cpd7 is a microtubule-targeting agent . Microtubules are a component of the cytoskeleton, playing crucial roles in maintaining cell shape, enabling cell motility, and facilitating intracellular transport. Therefore, RigidinC2 Cpd7 could be used in research related to these cellular processes.
Antiproliferative Activity
RigidinC2 Cpd7 exhibits antiproliferative activity . This means it can inhibit cell growth and multiplication, making it a potential tool in the study of cell cycle regulation and the development of antiproliferative drugs.
Analog of Marine Alkaloid Rigidins
RigidinC2 Cpd7 is an analog of marine alkaloid rigidins . Marine alkaloids are a class of compounds derived from marine organisms, known for their diverse biological activities. As an analog, RigidinC2 Cpd7 could be used to study the structure-activity relationships of rigidins and their biological effects.
Potential Anticancer Agent
Given its microtubule-targeting and antiproliferative properties, RigidinC2 Cpd7 is a potential anticancer agent . It could be used in cancer research, particularly in the development and testing of new anticancer drugs.
Chemical Structure Study
The chemical structure of RigidinC2 Cpd7, which is 6-Benzoyl-2-(pent-4-ynyl)-5-phenyl-1H-pyrrolo[2,3-d]pyrimidin-4(7H)-one , makes it a useful compound in the study of chemical reactions and synthesis methods involving pyrrolopyrimidinones.
Solubility Research
RigidinC2 Cpd7 is soluble in DMSO to 100 mM . This property could be important in research related to drug formulation and delivery, where solubility can greatly affect a drug’s bioavailability and efficacy.
Mechanism of Action
Target of Action
RigidinC2 Cpd7 primarily targets microtubules . Microtubules are a component of the cell’s cytoskeleton and play a crucial role in maintaining cell shape, enabling cell motility, and most importantly, in cell division .
Mode of Action
RigidinC2 Cpd7 interacts with its target, the microtubules, by binding to them . This interaction disrupts the normal function of microtubules, leading to changes in cell division and growth .
Pharmacokinetics
It is known that rigidinc2 cpd7 is soluble in dmso to 100 mm , which could potentially influence its bioavailability and distribution in the body.
Result of Action
The primary result of RigidinC2 Cpd7’s action is its antiproliferative activity . By targeting and disrupting microtubules, it inhibits cell division and growth, thereby exerting an antiproliferative effect. This makes RigidinC2 Cpd7 a potential anticancer agent .
Action Environment
For instance, its storage conditions are recommended to be at +4°C , suggesting that temperature could affect its stability.
properties
IUPAC Name |
6-benzoyl-2-pent-4-ynyl-5-phenyl-1,2,3,4a,5,6,7,7a-octahydropyrrolo[2,3-d]pyrimidin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O2/c1-2-3-6-15-18-25-23-20(24(29)26-18)19(16-11-7-4-8-12-16)21(27-23)22(28)17-13-9-5-10-14-17/h1,4-5,7-14,18-21,23,25,27H,3,6,15H2,(H,26,29) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNXFQONOOVSKBT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCCC1NC2C(C(C(N2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4)C(=O)N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.